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Compound of Interest

Compound Name: 6-Fluorobenzofuran-3(2H)-one

Cat. No.: B1356864 Get Quote

An In-Depth Technical Guide to 6-Fluorobenzofuran-3(2H)-one

This technical guide provides a comprehensive overview of the molecular structure, and weight

of 6-Fluorobenzofuran-3(2H)-one, tailored for researchers, scientists, and professionals in

drug development.

Molecular Properties and Structure
6-Fluorobenzofuran-3(2H)-one is a fluorinated derivative of benzofuranone.[1] Its chemical

and physical properties are summarized below.
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Property Value Source

Molecular Formula C8H5FO2 [1][2][3][4]

Molecular Weight 152.12 g/mol [4]

152.13 g/mol [2]

152.1225 g/mol [3]

CAS Number 351528-80-8 [1][2][3][4]

Boiling Point (Predicted) 261.7 ± 40.0 °C [1][4]

Density (Predicted) 1.379 ± 0.06 g/cm³ [1][4]

Physical Form Solid, Crystalline Needles [3][4]

Color Yellow to orange [4]

Molecular Structure
The structure of 6-Fluorobenzofuran-3(2H)-one consists of a benzofuran core with a fluorine

atom substituted at the 6th position and a ketone group at the 3rd position.

Caption: Molecular structure of 6-Fluorobenzofuran-3(2H)-one.

Synthesis Protocols
While specific, detailed experimental protocols for the synthesis of 6-Fluorobenzofuran-3(2H)-
one are not readily available in the cited literature, general synthetic routes for benzofuran-

3(2H)-one derivatives have been described. These methods can likely be adapted for the

synthesis of the 6-fluoro analog.

One common approach involves the intramolecular cyclization of appropriately substituted

precursors. For instance, a plausible synthetic strategy could involve the cyclization of a

substituted phenoxyacetic acid derivative.
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The following diagram illustrates a generalized workflow for the synthesis of benzofuran-3(2H)-

one derivatives, which could be adapted for 6-Fluorobenzofuran-3(2H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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